Cas no 2649055-64-9 (3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole)

• Product Name: 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole
• CAS No: 2649055-64-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6129636
• PubChem ID: 165856560
• Update Time: 2025-06-15

3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole
• EN300-1806130
• 2649055-64-9

• Inchi： 1S/C12H13N3O/c1-12(2,13-8-16)11-9-6-4-5-7-10(9)15(3)14-11/h4-7H,1-3H3
• InChI Key： BUIJVPZLLMRBMK-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole

Comprehensive Overview of 3-(2-Isocyanatopropan-2-yl)-1-methyl-1H-indazole (CAS No. 2649055-64-9)

The compound 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole (CAS No. 2649055-64-9) is a specialized indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel small-molecule inhibitors and bioactive intermediates, this compound serves as a critical building block in drug discovery. Its molecular framework combines an isocyanate group with a methyl-substituted indazole core, making it a versatile candidate for targeted enzyme modulation and covalent binding applications.

In recent years, the scientific community has focused on highly selective chemical probes to study complex biological pathways. 3-(2-Isocyanatopropan-2-yl)-1-methyl-1H-indazole aligns with this trend, as its reactive isocyanate moiety enables covalent interactions with nucleophilic residues in proteins. Researchers are particularly interested in its potential for proteome profiling and kinase inhibition, topics frequently searched in academic databases and AI-driven literature reviews. The compound’s stability under physiological conditions further enhances its applicability in in vitro assays and mechanistic studies.

From a synthetic chemistry perspective, the preparation of 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole involves multi-step protocols, often starting from commercially available indazole precursors. Optimized routes emphasize atom economy and green chemistry principles, reflecting the industry’s shift toward sustainable methodologies. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with stringent quality control standards demanded by regulatory agencies.

The compound’s relevance extends to cancer research and inflammatory disease models, where its ability to modulate signal transduction pathways is under investigation. Online search trends reveal growing interest in “covalent drug design” and “indazole-based therapeutics”, highlighting the broader context of its applications. Notably, 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole has been explored in structure-activity relationship (SAR) studies to refine the potency and selectivity of lead compounds.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of functional polymers and surface coatings. Its isocyanate group facilitates cross-linking reactions, enabling the creation of durable materials with tailored properties. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary value.

In summary, 3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indazole (CAS No. 2649055-64-9) represents a compelling case study in modern chemical innovation. Its integration into high-throughput screening platforms and precision medicine initiatives aligns with global research priorities, answering frequently asked questions about “next-generation chemical tools” and “targeted therapy development”. As analytical technologies advance, further insights into its mechanistic nuances are anticipated, solidifying its role in scientific progress.